Cas no 85523-00-8 (N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE)

• Product Name: N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE
• CAS No: 85523-00-8
• MF: C₈H₁₉N
• MW: 129.24316239357
• MDL: MFCD00274225
• CID: 990599
• PubChem ID: 24868058
• Update Time: 2025-08-04

N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE Chemical and Physical Properties

Names and Identifiers

• N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE
• N,2-dimethyl-N-propan-2-ylpropan-2-amine
• Methyl-isopropyl-tert.-butyl-amin
• N-isopropyl-N-methyl-butylamine
• N-isopropyl-N-methyl-t-butylamine
• N-tert.-Butyl-N-methyl-N-isopropylamin
• tert-butylisopropylmethylamine
• tert-butyl-N-methyl-N-isopropylamine
• Diethylamine, N,1,1,1′-tetramethyl- (7CI)
• N,2-Dimethyl-N-(1-methylethyl)-2-propanamine (ACI)
• 85523-00-8
• AKOS025295835
• N-isopropyl-N,2-dimethylpropan-2-amine
• LCZC2579
• N-Isopropyl-N-methyl-tert-butylamine, 98%
• DB-321201
• SCHEMBL2047428
• DTXSID70402936
• G86033

• MDL： MFCD00274225
• Inchi： 1S/C8H19N/c1-7(2)9(6)8(3,4)5/h7H,1-6H3
• InChI Key： WYLLBTPEHIVUKV-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)(C(C)C)C

Computed Properties

• Exact Mass: 129.15200
• Monoisotopic Mass: 129.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 2

Experimental Properties

• Density: 0.767 g/mL at 25 °C(lit.)
• Melting Point: -76.53°C (estimate)
• Boiling Point: 127 °C(lit.)
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: n20/D 1.419(lit.)
• PSA: 3.24000
• LogP: 2.12510
• Vapor Pressure: 18.7±0.2 mmHg at 25°C

N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE

Professional Introduction to N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE (CAS No. 85523-00-8)

N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE, a compound with the chemical formula C₉H₂₁NO, is a significant intermediate in the field of pharmaceutical and specialty chemical synthesis. This amine derivative is characterized by its structural stability and reactivity, making it a valuable building block in the development of various chemical entities. The compound's unique properties stem from its isopropyl, methyl, and tert-butyl substituents, which contribute to its versatility in synthetic pathways.

The CAS No. 85523-00-8 provides a unique identifier for this chemical, ensuring precise classification and reference in scientific literature and industrial applications. As research in medicinal chemistry progresses, the demand for high-quality intermediates like N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE continues to grow, particularly in the design of novel therapeutic agents. Its role in facilitating complex organic transformations has been increasingly recognized, especially in the synthesis of bioactive molecules.

In recent years, significant advancements have been made in leveraging N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE in the development of pharmaceutical intermediates. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks, which are prevalent in many biologically active compounds. The compound's ability to undergo selective reactions under mild conditions makes it an attractive choice for medicinal chemists seeking efficient synthetic routes. Furthermore, its incorporation into drug-like molecules has shown promise in enhancing pharmacokinetic profiles, such as improving solubility and metabolic stability.

The synthetic methodologies involving N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE have been refined through continuous research efforts. Researchers have explored various catalytic systems that enhance the efficiency of its transformations, reducing both reaction times and byproduct formation. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups into the molecule, expanding its synthetic utility. These developments align with the broader trend toward greener and more sustainable chemical processes, emphasizing minimal waste generation and energy consumption.

Moreover, the application of computational chemistry has played a pivotal role in optimizing the use of N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE. Molecular modeling techniques have enabled researchers to predict reaction outcomes with high accuracy, thereby streamlining the discovery process. This computational approach has been particularly valuable in identifying novel synthetic strategies that might not be apparent through traditional experimental methods. As a result, the compound's potential is being harnessed more effectively than ever before.

Recent studies have also highlighted the importance of N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE in drug discovery pipelines. Its structural features make it a suitable candidate for generating libraries of diverse compounds for high-throughput screening. By serving as a scaffold for structural diversification, this amine derivative has contributed to the identification of lead compounds with promising biological activity. Such discoveries underscore its significance as a versatile intermediate in modern pharmaceutical research.

The industrial production of N-ISOPROPYL-N-METHYLTERT-BUTYIAMINE adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as distillation and crystallization to isolate the compound from impurities. These processes are critical for maintaining the integrity of downstream applications, particularly in pharmaceutical manufacturing where even minor impurities can impact efficacy and safety.

As the field of chemical biology continues to evolve, N-ISOPROPYL-N-METHYLTERT-BUTYIAMINE is expected to play an increasingly prominent role. Its unique reactivity and structural properties make it indispensable for constructing complex molecular architectures essential for drug development. Researchers are also exploring its potential applications beyond traditional pharmaceuticals, such as in agrochemicals and materials science, further broadening its utility.

In conclusion, N-ISOPROPYL-N-METHYLTERT-BUTYIAMINE (CAS No. 85523-00-8) stands as a cornerstone intermediate in synthetic chemistry. Its contributions to pharmaceutical innovation are well-documented, with ongoing research uncovering new possibilities for its application. As scientific understanding deepens and methodologies advance, this compound will undoubtedly remain at the forefront of chemical synthesis, driving progress across multiple industries.